- From DNA to catalysis: a thymine-acetate ligated non-heme iron(III) catalyst for oxidative activation of aliphatic C-H bonds, Chemical Communications (Cambridge, 2016, 52(10), 2043-2046
Cas no 2979-19-3 (3,3-dimethylcyclohexan-1-one)
3,3-dimethylcyclohexan-1-one structure
Product Name:3,3-dimethylcyclohexan-1-one
CAS No:2979-19-3
MF:C8H14O
MW:126.196162700653
MDL:MFCD00040178
CID:43660
PubChem ID:24885245
Update Time:2025-04-18
3,3-dimethylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Dimethylcyclohexanone
- 3,3-dimethylcyclohexan-1-one
- Cyclohexanone, 3,3-dimethyl-
- 3,3-dimethylcyclohexanon
- 3,3-dimethylcylohexanone
- Cyclohexanone,3,3-dimethyl
- 3,3-Dimethylcyclohexane-1-one
- 3,3-Dimethyl-cyclohexanone
- ZVJQBBYAVPAFLX-UHFFFAOYSA-N
- C2141
- KSC497K3F
- 3,3-dimethyl-cyclohexan-1-one
- ZVJQBBYAVPAFLX-UHFFFAOYSA-
- BCP15134
- STL555944
- BBL102145
- SB12145
- EBD2220241
- AM84905
- CM14140
- D3495
- NS00005555
- InChI=1/C8H14O/c1-8(2)5-3-4-7(9)6-8/h3-6H2,1-2H3
- SCHEMBL8749
- J-017641
- HY-79034
- AKOS015842162
- MFCD00040178
- GS-3690
- EC 628-905-1
- 3,3-Dimethylcyclohexanone, 90%
- DTXSID6062753
- F14897
- CS-0010863
- 2979-19-3
- FT-0634586
- EN300-72418
- DB-014208
- DB-151014
-
- MDL： MFCD00040178
- Inchi： 1S/C8H14O/c1-8(2)5-3-4-7(9)6-8/h3-6H2,1-2H3
- InChI Key： ZVJQBBYAVPAFLX-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C)(C)C1
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not available
- Density: 0.909 g/mL at 25 °C(lit.)
- Melting Point: 9.25°C (estimate)
- Boiling Point: 175°C(lit.)
- Flash Point: Fahrenheit: 138.2 ° f
Celsius: 59 ° c - Refractive Index: n20/D 1.449(lit.)
- Water Partition Coefficient: Insoluble in water.
- PSA: 17.07000
- LogP: 2.15570
- Solubility: Not available
3,3-dimethylcyclohexan-1-one Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226-H318
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P305+P351+P338+P310-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1993
- WGK Germany：3
- Hazard Category Code： 10-36
- Safety Instruction： S26-S38
-
Hazardous Material Identification：
- Safety Term：S26;S38
- Packing Group：III
- Risk Phrases：R41
- Packing Group：III
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Store at room temperature
3,3-dimethylcyclohexan-1-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3,3-dimethylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138628-100g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | >97.0%(GC) | 100g |
¥368.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138628-10g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | >97.0%(GC) | 10g |
¥54.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138628-1g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | >97.0%(GC) | 1g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138628-25g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | >97.0%(GC) | 25g |
¥112.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138628-50g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | >97.0%(GC) | 50g |
¥207.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138628-5g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | >97.0%(GC) | 5g |
¥33.90 | 2023-09-03 | |
| Chemenu | CM104766-1000g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | 95+% | 1000g |
$386 | 2021-06-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000658-1g |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | 97% | 1g |
￥28 | 2023-09-09 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 674893-10G |
3,3-dimethylcyclohexan-1-one |
2979-19-3 | 90% | 10G |
￥405.94 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D831228-1g |
3,3-Dimethylcyclohexanone |
2979-19-3 | 97% | 1g |
25.20 | 2021-05-17 |
3,3-dimethylcyclohexan-1-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Iron (thymine-1-acetic acid complex) Solvents: Acetonitrile ; 10 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Catalysts: (OC-6-43)-[Octahydro-1,4-dimethyl-7-[(2-pyridinyl-κN)methyl]-1H-1,4,7-triazonine… Solvents: Acetonitrile , Water ; 30 min, 0 °C; 30 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
Reference
- Iron-Catalyzed C-H Hydroxylation and Olefin cis-Dihydroxylation Using a Single-Electron Oxidant and Water as the Oxygen-Atom Source, Chemistry - A European Journal, 2012, 18(42), 13269-13273
3,3-dimethylcyclohexan-1-one Preparation Products
3,3-dimethylcyclohexan-1-one Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2979-19-3) 3,3-二甲基环己酮
Order Number:LE2471848;LE7341
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2979-19-3)3,3-dimethylcyclohexan-1-one
Order Number:A5524
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):327.0
Email:sales@amadischem.com
3,3-dimethylcyclohexan-1-one Related Literature
-
Yusuke Imamura,Hirosato Takikawa,Mitsuru Sasaki,Kenji Mori Org. Biomol. Chem. 2004 2 2236
-
2. Back cover
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3. Back cover
-
Marco Galeotti,Michela Salamone,Massimo Bietti Chem. Soc. Rev. 2022 51 2171
-
Maja Majeri? Elenkov,Ines Primo?i?,Tomica Hrenar,Ana Smolko,Irena Dokli,Branka Salopek-Sondi,Lixia Tang Org. Biomol. Chem. 2012 10 5063
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2979-19-3) 3,3-二甲基环己酮
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:2979-19-3)3,3-dimethylcyclohexan-1-one
Purity:99%
Quantity:25g
Price ($):327.0